Cas no 2009025-82-3 (tert-butyl N-5-(2,4-difluorophenyl)-5-oxopentylcarbamate)

• Product Name: tert-butyl N-5-(2,4-difluorophenyl)-5-oxopentylcarbamate
• CAS No: 2009025-82-3
• MF: C₁₆H₂₁F₂NO₃
• MW: 313.339651823044
• MDL: MFCD30487885
• CID: 4633596
• PubChem ID: 125528465
• Update Time: 2025-05-25

tert-butyl N-5-(2,4-difluorophenyl)-5-oxopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[5-(2,4-difluorophenyl)-5-oxopentyl]carbamate
• Carbamic acid, N-[5-(2,4-difluorophenyl)-5-oxopentyl]-, 1,1-dimethylethyl ester
• tert-butyl N-5-(2,4-difluorophenyl)-5-oxopentylcarbamate

• MDL： MFCD30487885
• Inchi： 1S/C16H21F2NO3/c1-16(2,3)22-15(21)19-9-5-4-6-14(20)12-8-7-11(17)10-13(12)18/h7-8,10H,4-6,9H2,1-3H3,(H,19,21)
• InChI Key： VIIMEJQXBHPGPY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCCC(C1=CC=C(F)C=C1F)=O

Additional information on tert-butyl N-5-(2,4-difluorophenyl)-5-oxopentylcarbamate

tert-butyl N-5-(2,4-difluorophenyl)-5-oxopentylcarbamate: A Comprehensive Overview

The compound tert-butyl N-5-(2,4-difluorophenyl)-5-oxopentylcarbamate, identified by the CAS number 2009025-82-3, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years.

The molecular structure of tert-butyl N-5-(2,4-difluorophenyl)-5-oxopentylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a 5-(2,4-difluorophenyl)-5-oxopentyl chain. This configuration imparts the compound with remarkable stability and reactivity, enabling its use in diverse chemical reactions and industrial processes. The presence of the fluorine atoms in the phenyl ring enhances its electronic properties, making it an ideal candidate for applications in pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of tert-butyl N-5-(2,4-difluorophenyl)-5-oxopentylcarbamate as a precursor for synthesizing advanced materials. Researchers have explored its role in the development of novel polymers and nanomaterials, where its unique reactivity and thermal stability play a crucial role. The compound's ability to undergo controlled polymerization reactions has opened new avenues for creating high-performance materials with tailored properties.

In the pharmaceutical industry, tert-butyl N-5-(2,4-difluorophenyl)-5-oxopentylcarbamate has shown promise as an intermediate in drug synthesis. Its ability to participate in nucleophilic substitutions and condensation reactions makes it valuable for constructing complex molecular frameworks. Recent findings suggest that derivatives of this compound may exhibit bioactive properties, potentially leading to the development of new therapeutic agents.

The synthesis of tert-butyl N-5-(2,4-difluorophenyl)-5-oxopentylcarbamate involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the preparation of intermediates with precise functional groups and their subsequent coupling under optimized conditions. Researchers have optimized these processes to enhance yield and purity, ensuring scalability for industrial applications.

In terms of environmental impact, studies have shown that tert-butyl N-5-(2,4-difluorophenyl)-5-oxopentylcarbamate exhibits low toxicity and biodegradability under specific conditions. This makes it a safer alternative compared to traditional chemicals used in similar applications. However, further research is required to fully understand its long-term environmental effects and ensure sustainable practices.

The application of computational chemistry tools has significantly advanced our understanding of tert-butyl N-5-(2,4-difluorophenyl)-5-oxopentylcarbamate. By employing molecular modeling techniques, scientists have been able to predict its reactivity patterns and optimize its synthesis pathways. These insights have paved the way for more efficient production methods and novel application strategies.

In conclusion, tert-butyl N-5-(2,4-difluorophen